Aminophenyl ethers
Aminophenyl ethers are a class of organic compounds that consist of an ether functional group attached to a phenyl ring, with at least one amino (-NH₂) substituent. These compounds are widely used in the pharmaceutical and agrochemical industries due to their versatile chemical properties.
In pharmaceutical applications, aminophenyl ethers serve as precursors for the synthesis of drugs and intermediates. They often exhibit interesting biological activities, such as anti-inflammatory or analgesic effects, making them valuable in the development of new therapeutic agents. Additionally, they can act as potent antioxidants, protecting cells from oxidative stress.
In agrochemical applications, aminophenyl ethers are used as herbicides due to their ability to selectively inhibit growth processes in plants. Their structure allows for targeted interaction with plant enzymes, leading to effective weed control without significant harm to crops.
Overall, aminophenyl ethers represent an important class of molecules with diverse functional properties and wide-ranging applications across various fields of industry.

Structure | Chemical Name | CAS | MF |
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3-(1-methoxypropan-2-yl)oxyaniline | 1343213-61-5 | C10H15NO2 |
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1-{(4-methoxyphenyl)aminomethyl}cyclohexan-1-ol | 1183065-26-0 | C14H21NO2 |
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2-(Butan-2-yloxy)-4-fluoroaniline | 1042628-23-8 | C10H14FNO |
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2-(Butan-2-yloxy)-3-chloroaniline | 946668-65-1 | C10H14ClNO |
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3-ethoxy-N,4-dimethylaniline | 1997945-28-4 | C10H15NO |
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3-(butan-2-yloxy)-5-fluoroaniline | 1533089-74-5 | C10H14FNO |
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4-(2-fluoroethoxy)-3-methoxyaniline | 1521443-57-1 | C9H12FNO2 |
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2-(2-cyclopropylethoxy)aniline | 1467947-28-9 | C11H15NO |
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[4-Chloro-2-(prop-2-yn-1-yloxy)phenyl]amine hydrochloride | 2098113-54-1 | C9H9Cl2NO |
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2-Amino-4-propoxybenzonitrile | 1503493-48-8 | C10H12N2O |
Related Literature
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Li-Na Lu,Cheng Chen,Kang Xiao,Ting Ouyang,Jun Zhang,Zhao-Qing Liu Catal. Sci. Technol., 2020,10, 7256-7261
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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